N-(5-methyl-3-isoxazolyl)-4-phenoxybenzenesulfonamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-4-phenoxybenzenesulfonamide
• InChI: InChI=1S/C16H14N2O4S/c1-12-11-16(17-22-12)18-23(19,20)15-9-7-14(8-10-15)21-13-5-3-2-4-6-13/h2-11H,1H3,(H,17,18)
• InChI Key: RMYDGGWNVYNADF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C16H14N2O4S
• Molecular Weight: 330.4 g/mol

Description

N-(5-methyl-3-isoxazolyl)-4-phenoxybenzenesulfonamide, commonly known as Sulfamethoxazole, is a sulfonamide antibiotic used to treat various bacterial infections. It is a white crystalline powder that is soluble in water and ethanol. The chemical structure of sulfamethoxazole is C10H11N3O3S.

Mechanism of Action

Sulfamethoxazole works by inhibiting the synthesis of folic acid in bacteria. Folic acid is essential for bacterial growth and reproduction. Sulfamethoxazole binds to the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid. This binding prevents the enzyme from functioning properly, leading to the inhibition of folic acid synthesis.
Biochemical and Physiological Effects:
Sulfamethoxazole has been shown to have minimal toxicity in humans. However, it can cause side effects such as nausea, vomiting, and diarrhea. These side effects are generally mild and resolve on their own. Sulfamethoxazole can also cause allergic reactions in some individuals.

Advantages and Limitations for Lab Experiments

Sulfamethoxazole is widely used in laboratory experiments due to its antibacterial properties. It is often used in combination with other antibiotics to study their synergistic effects. However, sulfamethoxazole has limitations in terms of its specificity and selectivity. It can also be affected by bacterial resistance.

Future Directions

1. Development of more specific and selective sulfamethoxazole derivatives for targeted antibacterial therapy.
2. Investigation of the synergistic effects of sulfamethoxazole with other antibiotics.
3. Study of the mechanisms of bacterial resistance to sulfamethoxazole.
4. Development of new methods for the synthesis of sulfamethoxazole and its derivatives.
5. Investigation of the potential use of sulfamethoxazole in the treatment of other bacterial infections.

Scientific Research Applications

Sulfamethoxazole has been extensively studied for its antibacterial properties. It is commonly used to treat urinary tract infections, respiratory tract infections, and skin infections caused by bacteria. It is also used in combination with other antibiotics to treat more severe infections. Sulfamethoxazole has been shown to be effective against both gram-positive and gram-negative bacteria.